Cas no 69658-17-9 (3,9-dihydroxy-7H-benzo[de]anthracen-7-one)

3,9-dihydroxy-7H-benzo[de]anthracen-7-one structure
69658-17-9 structure
Product Name:3,9-dihydroxy-7H-benzo[de]anthracen-7-one
CAS No:69658-17-9
MF:C17H10O3
MW:262.259504795074
CID:1738600
PubChem ID:50605
Update Time:2025-04-21

3,9-dihydroxy-7H-benzo[de]anthracen-7-one Chemical and Physical Properties

Names and Identifiers

    • 3,9-dihydroxy-7H-benzo[de]anthracen-7-one
    • 3,9-Dihydroxy-7H-benz[de]anthracen-7-one
    • 3,9-dihydroxybenzo[b]phenalen-7-one
    • 69658-17-9
    • 7H-BENZ(de)ANTHRACEN-7-ONE, 3,9-DIHYDROXY-
    • 3,9-DIHYDROXYBENZANTHRONE
    • DTXSID20219950
    • 2-08-00-00416 (Beilstein Handbook Reference)
    • BRN 3340178
    • UNII-G4T7CYL5CW
    • 3,9-Dihydroxy-7H-benz(de)anthracen-7-one
    • 3,9-DIHYDROXYBENZO(B)PHENALEN-7-ONE
    • G4T7CYL5CW
    • 3,9-Dihydroxy-benzanthrone
    • Inchi: 1S/C17H10O3/c18-9-4-5-10-11-6-7-15(19)12-2-1-3-13(16(11)12)17(20)14(10)8-9/h1-8,18-19H
    • InChI Key: KAMPHOMHWAMCCX-UHFFFAOYSA-N
    • SMILES: O=C1C2C=C(C=CC=2C2C=CC(=C3C=CC=C1C=23)O)O

Computed Properties

  • Exact Mass: 262.063
  • Monoisotopic Mass: 262.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
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